Cas no 2097884-40-5 (N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]-3-[4-(trifluoromethyl)phenyl]propanamide)

• Product Name: N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]-3-[4-(trifluoromethyl)phenyl]propanamide
• CAS No: 2097884-40-5
• MF: C₁₉H₁₈F₃NO₂
• MW: 349.346935749054
• CID: 5467715
• Update Time: 2025-06-13

N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]-3-[4-(trifluoromethyl)phenyl]propanamide Chemical and Physical Properties

Names and Identifiers

• N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]-3-[4-(trifluoromethyl)phenyl]propanamide
• N-(2,3-dihydro-1-benzofuran-3-ylmethyl)-3-[4-(trifluoromethyl)phenyl]propanamide

• Inchi： 1S/C19H18F3NO2/c20-19(21,22)15-8-5-13(6-9-15)7-10-18(24)23-11-14-12-25-17-4-2-1-3-16(14)17/h1-6,8-9,14H,7,10-12H2,(H,23,24)
• InChI Key： CANVUIPNVODFQS-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)CCC(NCC1COC2C=CC=CC1=2)=O)(F)F

Computed Properties

• Exact Mass: 349.12896330 g/mol
• Monoisotopic Mass: 349.12896330 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 349.3
• XLogP3: 3.8
• Topological Polar Surface Area: 38.3

Additional information on N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]-3-[4-(trifluoromethyl)phenyl]propanamide

Introduction to N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]-3-[4-(trifluoromethyl)phenyl]propanamide (CAS No. 2097884-40-5)

N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]-3-[4-(trifluoromethyl)phenyl]propanamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and pharmacological properties. This compound, identified by the CAS number 2097884-40-5, represents a promising candidate for further exploration in drug development, particularly in the context of addressing complex biological targets.

The molecular structure of this compound features a benzofuran core, which is a well-known scaffold in medicinal chemistry. The benzofuran moiety, specifically the 2,3-dihydro-1-benzofuran-3-yl group, contributes to the compound's potential bioactivity by providing a rigid aromatic system that can interact with biological targets. This structural feature is particularly relevant in the design of molecules that require precise binding interactions within biological systems.

Additionally, the presence of a 4-(trifluoromethyl)phenyl group in the molecule enhances its pharmacological profile. The trifluoromethyl group is a common substituent in pharmaceuticals due to its ability to modulate metabolic stability and binding affinity. This group can influence the electronic properties of the molecule, potentially leading to improved interactions with biological receptors and enzymes.

The propanamide moiety at the C-terminal end of the molecule further contributes to its complexity and potential functionality. Amides are well-known for their role in biological processes and have been widely utilized in drug design due to their versatility in forming hydrogen bonds and their ability to modulate solubility and bioavailability.

In recent years, there has been a growing interest in exploring novel compounds with benzofuran derivatives for their potential therapeutic applications. Studies have shown that benzofuran-based molecules can exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The specific combination of structural elements in N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]-3-[4-(trifluoromethyl)phenyl]propanamide makes it an intriguing candidate for further investigation.

Current research in this area is focused on understanding the mechanisms of action of such compounds and identifying new therapeutic targets. The benzofuran core and the trifluoromethylphenyl group are particularly interesting from a structural perspective, as they offer multiple sites for interaction with biological targets. This dual functionality could lead to enhanced efficacy and reduced side effects compared to simpler molecules.

One of the key aspects of studying this compound is its potential as a tool for drug discovery. By synthesizing and characterizing derivatives of N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]-3-[4-(trifluoromethyl)phenyl]propanamide, researchers can gain insights into how different structural modifications affect bioactivity. This information is crucial for developing new drugs that are both effective and safe.

The synthesis of this compound also presents an opportunity for methodological innovation. The multi-step synthesis required to construct its complex structure can lead to the development of new synthetic routes that may be applicable to other similar molecules. Such advancements in synthetic chemistry are essential for accelerating drug discovery efforts.

In conclusion, N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]-3-[4-(trifluoromethyl)phenyl]propanamide (CAS No. 2097884-40-5) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further exploration in drug development. As research continues to uncover new therapeutic applications for benzofuran derivatives, this compound will undoubtedly play a crucial role in advancing our understanding of medicinal chemistry.